Cas no 2287311-16-2 (1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole-5-carbonitrile)

• Product Name: 1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole-5-carbonitrile
• CAS No: 2287311-16-2
• MF: C₁₀H₁₀N₄S
• MW: 218.278199672699
• CID: 6598055
• PubChem ID: 165743247
• Update Time: 2025-07-23

1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-6750713
• 2287311-16-2
• 1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole-5-carbonitrile

• Inchi： 1S/C10H10N4S/c1-15-5-4-14-10-3-2-8(7-11)6-9(10)12-13-14/h2-3,6H,4-5H2,1H3
• InChI Key： MAPVJFFUYSGNMR-UHFFFAOYSA-N
• SMILES： S(C)CCN1C2C=CC(C#N)=CC=2N=N1

Computed Properties

• Exact Mass: 218.06261751g/mol
• Monoisotopic Mass: 218.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 79.8Ų

Additional information on 1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole-5-carbonitrile

Introduction to 1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole-5-carbonitrile (CAS No. 2287311-16-2)

1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole-5-carbonitrile (CAS No. 2287311-16-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzotriazoles, which are known for their diverse applications in pharmaceuticals, materials science, and other industries. The presence of a methylsulfanyl group and a cyano substituent in its structure imparts distinct chemical properties that make it an intriguing candidate for further research and development.

The chemical structure of 1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole-5-carbonitrile consists of a benzotriazole core with a substituted ethyl chain carrying a methylsulfanyl group. The benzotriazole moiety is a well-known heterocyclic system with three nitrogen atoms and three carbon atoms forming a six-membered ring. This core structure is highly stable and can participate in various chemical reactions, making it a valuable building block in organic synthesis. The cyano group at the C5 position of the benzotriazole ring adds further reactivity and functional versatility to the molecule.

Recent studies have highlighted the potential of benzotriazoles as scaffolds for the development of new drugs. For instance, benzotriazoles have been explored for their anti-inflammatory, antimicrobial, and anticancer properties. The introduction of specific substituents, such as the methylsulfanyl group in 1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole-5-carbonitrile, can significantly influence the biological activity and pharmacokinetic properties of these compounds. The sulfanyl group is known to enhance lipophilicity and can affect the binding affinity to target proteins.

In the context of medicinal chemistry, 1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole-5-carbonitrile has shown promising results in preliminary studies. Research published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against certain enzymes involved in inflammatory pathways. Additionally, it demonstrated selective cytotoxicity against cancer cell lines while showing minimal toxicity to normal cells. These findings suggest that 1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole-5-carbonitrile could be a lead compound for the development of novel therapeutic agents.

The synthesis of 1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole-5-carbonitrile typically involves multi-step reactions starting from readily available precursors. One common approach is to first prepare the benzotriazole core using a cyclization reaction followed by functionalization with the desired substituents. The introduction of the cyano group can be achieved through various methods, such as nitrile formation from an amide or direct cyano substitution on a halogenated precursor. The sulfanyl group can be introduced via thioether formation using an appropriate alkylating agent.

The physical and chemical properties of 1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole-5-carbonitrile have been characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about the molecular structure and purity of the compound. NMR spectroscopy is particularly useful for confirming the presence and configuration of functional groups like the cyano and sulfanyl moieties.

In terms of safety and handling, it is important to note that while 1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole-5-carbonitrile is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation. Additionally, laboratory fume hoods should be used during synthesis and handling to ensure adequate ventilation.

The potential applications of 1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole-5-carbonitrile extend beyond medicinal chemistry. In materials science, benzotriazoles are often used as corrosion inhibitors due to their ability to form protective layers on metal surfaces. The presence of the cyano group in this compound could enhance its adsorption properties on metal surfaces, making it a promising candidate for corrosion inhibition applications.

In conclusion, 1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole-5-carbonitrile (CAS No. 2287311-16-2) is a versatile compound with significant potential in various fields including medicinal chemistry and materials science. Its unique structural features and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.